Cas no 1019443-44-7 (4-[3-(trifluoromethyl)phenoxy]butanenitrile)

• Product Name: 4-[3-(trifluoromethyl)phenoxy]butanenitrile
• CAS No: 1019443-44-7
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• MDL: MFCD11131204
• CID: 5156279
• Update Time: 2026-03-04

4-[3-(trifluoromethyl)phenoxy]butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(trifluoromethyl)phenoxy]butanenitrile

• MDL： MFCD11131204
• Inchi： 1S/C11H10F3NO/c12-11(13,14)9-4-3-5-10(8-9)16-7-2-1-6-15/h3-5,8H,1-2,7H2
• InChI Key： PRGKZTKRUBVOLL-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 229.071
• Monoisotopic Mass: 229.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33A^2

Additional information on 4-[3-(trifluoromethyl)phenoxy]butanenitrile

Professional Introduction to 4-[3-(trifluoromethylphenoxy)]butanenitrile (CAS No. 1019443-44-7)

4-[3-(trifluoromethyl)phenoxy]butanenitrile, identified by its Chemical Abstracts Service (CAS) number 1019443-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile-containing derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a phenoxy substituent, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The trifluoromethyl group is a key structural element in many bioactive molecules, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 4-[3-(trifluoromethyl)phenoxy]butanenitrile, this group is attached to a phenyl ring, which is further linked to a butanenitrile moiety. The phenoxy group introduces polar characteristics to the molecule, facilitating interactions with biological receptors. The combination of these structural elements suggests that this compound may exhibit interesting pharmacological properties, making it a promising candidate for further exploration.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. The nitrile functional group in 4-[3-(trifluoromethyl)phenoxy]butanenitrile has been shown to participate in various biochemical reactions, including hydrolysis and amidation, which can lead to the formation of bioactive intermediates. These intermediates may interact with enzymes and receptors in the body, potentially leading to therapeutic effects.

The synthesis of 4-[3-(trifluoromethyl)phenoxy]butanenitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The presence of the trifluoromethyl group adds complexity to the synthesis process, as it necessitates careful handling of fluorinated reagents and catalysts to ensure high yield and purity.

The pharmacological potential of 4-[3-(trifluoromethyl)phenoxy]butanenitrile has been explored in several preclinical studies. Research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, studies have suggested that derivatives of this compound may interfere with signaling pathways associated with cancer cell proliferation and survival. Additionally, the phenoxy group has been shown to interact with estrogen receptors, which could make this compound relevant for developing treatments for hormone-sensitive disorders.

The use of computational modeling techniques has also played a crucial role in understanding the binding interactions between 4-[3-(trifluoromethyl)phenoxy]butanenitrile and biological targets. Molecular docking studies have been employed to predict how this compound might bind to specific enzymes or receptors, providing insights into its potential mechanisms of action. These studies have helped researchers identify key structural features that can be modified to enhance potency and selectivity.

In conclusion, 4-[3-(trifluoromethyl)phenoxy]butanenitrile (CAS No. 1019443-44-7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation into various therapeutic applications. Advances in synthetic chemistry and computational modeling continue to enhance our understanding of its pharmacological properties, paving the way for novel drug development strategies.